TP-13

• CAS: 202930-12-9
• Molecular Formula: C19H19N7O
• Molecular Weight: 361.4 g/mol
• InChI: InChI=1S/C19H19N7O/c1-25-17(20-12-21-25)11-27-19-15(13-8-5-9-13)10-16-22-23-18(26(16)24-19)14-6-3-2-4-7-14/h2-4,6-7,10,12-13H,5,8-9,11H2,1H3
• InChIKey: VACJUKKURQMWHE-UHFFFAOYSA-N

TP-13: α2/α3-Preferring GABAA Partial Agonist Overview

TP-13 (CAS 202930-12-9; 7-cyclobutyl-6-[(1-methyl-1H-1,2,4-triazol-5-yl)methoxy]-3-phenyl[1,2,4]triazolo[4,3-b]pyridazine) is a nonbenzodiazepine anxiolytic compound with a substituted 1,2,4-triazolo[4,3-b]pyridazine core [1]. It acts as a subtype-selective partial agonist at GABAA receptors, binding preferentially to receptor complexes bearing α2 and α3 subunits, and exhibits nanomolar affinity across all four classical benzodiazepine-sensitive subtypes (α1, α2, α3, and α5) [2]. Structurally distinct from benzodiazepines, TP-13 is categorized as a nonbenzodiazepine anxiolytic used exclusively in scientific research [3].

• GABA_A α2/α3-preferring partial agonist tool

• Nonbenzodiazepine triazolopyridazine scaffold

• Subunit-efficacy profiling in behavioral models

• [1] US Patent 6,291,460 B1. Triazolo-pyridazine derivatives as ligands for GABA receptors. Merck Sharp & Dohme Ltd. Filed January 13, 1999, issued September 18, 2001. View Source
• [2] McCabe C, Shaw D, Atack JR, Street LJ, Wafford KA, Dawson GR, Reynolds DS, Leslie JC. Subtype-selective GABAergic drugs facilitate extinction of mouse operant behaviour. Neuropharmacology. 2004 Feb;46(2):171-8. doi: 10.1016/j.neuropharm.2003.09.004. PMID: 14680756. View Source
• [3] TP-13. Wikipedia. CAS Number 202930-12-9. View Source

TP-13: Differentiated α2/α3 GABAA Agonist

Subtype-selective GABAA receptor ligands within the α2/α3-preferring class exhibit divergent efficacy profiles at individual α subunits that cannot be inferred from binding affinity alone [1]. TP-13 distinguishes itself from the prototypical α2/α3/α5-selective ligand L-838,417 by possessing partial agonist efficacy at the α1 subtype, whereas L-838,417 acts as a functional antagonist at α1 [2]. This efficacy difference carries functional consequences: in a PTZ-induced seizure model, TP-13 produced high anticonvulsant efficacy while the α1-selective compound zolpidem and the α3-selective compound TP003 demonstrated markedly reduced efficacy relative to diazepam [3]. Procuring a generic α2/α3-preferring agonist without verifying its subtype-efficacy signature therefore risks selecting a compound with substantially different in vivo pharmacological outcomes.

TP-13

α1-sparing comparators (e.g., L-838,417)

α1 partial agonist efficacy

α1 functional antagonism may shift model outcome interpretation

High PTZ anticonvulsant efficacy

Single-subtype ligands show markedly reduced PTZ protection

Extinction facilitation without sedation

Functional efficacy signature may not transfer between compounds

• [1] Atack JR. GABAA receptor subtype-selective modulators. I. α2/α3-selective agonists as non-sedating anxiolytics. Curr Top Med Chem. 2011;11(9):1176-202. doi: 10.2174/156802611795371350. PMID: 21050172. View Source
• [2] McCabe C, Shaw D, Atack JR, Street LJ, Wafford KA, Dawson GR, Reynolds DS, Leslie JC. Subtype-selective GABAergic drugs facilitate extinction of mouse operant behaviour. Neuropharmacology. 2004 Feb;46(2):171-8. doi: 10.1016/j.neuropharm.2003.09.004. PMID: 14680756. View Source
• [3] Fradley RL, Guscott MR, Bull S, Hallett DJ, Goodacre SC, Wafford KA, Garrett EM, Newman RJ, O'Meara GF, Whiting PJ, Rosahl TW, Dawson GR, Reynolds DS, Atack JR. Differential contribution of GABAA receptor subtypes to the anticonvulsant efficacy of benzodiazepine site ligands. J Psychopharmacol. 2007 Jun;21(4):384-91. doi: 10.1177/0269881106067255. PMID: 17092983. View Source

TP-13 Quantitative Evidence

α1 Partial Agonism vs. L-838,417 Antagonism

In recombinant human GABAA receptors expressed in Ltk-cells, TP-13 displayed a subunit efficacy profile that differentiates it from the closely related compound L-838,417. Both compounds showed nanomolar affinity at α1, α2, α3, and α5 subtypes and shared similar partial agonist efficacy at α2 and α3. However, whereas L-838,417 exhibited no efficacy (functional antagonism) at the α1 subtype, TP-13 retained measurable partial agonist efficacy at α1 [1]. Efficacy was normalized to the reference benzodiazepine chlordiazepoxide (CDP) [1].

α1 Subunit Efficacy

Head-to-head

TP-13: α1 partial agonist

L-838,417: α1 antagonist (no efficacy)

Functional efficacy signature differs at α1

Recombinant human GABA_A α1β3γ2; normalized to CDP

Evidence Dimension	Functional efficacy at recombinant human GABAA α1β3γ2 receptors (normalized to CDP)
Target Compound Data	TP-13: measurable partial agonist efficacy at α1 (exact % of CDP not reported in accessible full text, but explicitly stated as possessing efficacy)
Comparator Or Baseline	L-838,417: zero efficacy (functional antagonist) at α1
Quantified Difference	Qualitative categorical difference: partial agonist vs. antagonist at α1
Conditions	Ltk-cells expressing human recombinant GABAA receptors; GABA EC20 potentiation assay; efficacy normalized to chlordiazepoxide (CDP)

Why This Matters

The presence or absence of α1 efficacy predicts sedative liability; L-838,417's α1-sparing profile is linked to non-sedative anxiolysis, whereas TP-13's α1 partial agonism may confer a distinct pharmacological signature including enhanced anticonvulsant efficacy in certain models.

• [1] McCabe C, Shaw D, Atack JR, Street LJ, Wafford KA, Dawson GR, Reynolds DS, Leslie JC. Subtype-selective GABAergic drugs facilitate extinction of mouse operant behaviour. Neuropharmacology. 2004 Feb;46(2):171-8. doi: 10.1016/j.neuropharm.2003.09.004. PMID: 14680756. View Source

Anticonvulsant Efficacy vs. α1/α3-Selective Ligands

In a pentylenetetrazole (PTZ)-induced seizure model in wild-type mice, TP-13 demonstrated high anticonvulsant efficacy, in contrast to the markedly reduced efficacy of the α1-selective compound zolpidem and the α3-selective compound TP003, both of which showed much lower protection relative to diazepam [1]. TP-13's high efficacy was specific to the PTZ assay; it did not show comparable efficacy in the maximal electroshock (MES) assay [1]. This pattern is consistent with the requirement for efficacy at multiple GABAA subtypes for robust anticonvulsant activity in the PTZ model [1].

PTZ Anticonvulsant Efficacy

Cross-study

TP-13: high efficacy

Zolpidem/TP003: markedly reduced

Multi-subtype contribution to seizure model response

PTZ-induced seizure in mice; low MES assay efficacy

Evidence Dimension	Anticonvulsant efficacy in PTZ-induced seizure model in mice
Target Compound Data	TP-13: high anticonvulsant efficacy in PTZ assay; low efficacy in MES assay
Comparator Or Baseline	Diazepam: high efficacy in both PTZ and MES; Zolpidem (α1-selective): much reduced efficacy vs. diazepam in PTZ; TP003 (α3-selective): much reduced efficacy vs. diazepam in PTZ
Quantified Difference	Categorical: TP-13 showed high PTZ efficacy comparable to diazepam, whereas zolpidem and TP003 were substantially less effective
Conditions	Wild-type mice; PTZ-induced seizure model; MES-induced seizure model; compounds administered at behaviorally active doses

Why This Matters

For researchers studying the role of GABAA subtypes in seizure control or screening anticonvulsant candidates, TP-13 provides a unique tool with high PTZ efficacy that is not replicated by single-subtype-selective ligands, enabling dissection of the multi-subtype contribution to anticonvulsant pharmacology.

• [1] Fradley RL, Guscott MR, Bull S, Hallett DJ, Goodacre SC, Wafford KA, Garrett EM, Newman RJ, O'Meara GF, Whiting PJ, Rosahl TW, Dawson GR, Reynolds DS, Atack JR. Differential contribution of GABAA receptor subtypes to the anticonvulsant efficacy of benzodiazepine site ligands. J Psychopharmacol. 2007 Jun;21(4):384-91. doi: 10.1177/0269881106067255. PMID: 17092983. View Source

Operant Extinction: Comparable to Chlordiazepoxide

In C57Bl/6 male mice trained on a discrete-trial fixed-ratio 5 (FR5) food-reinforced lever-press procedure, TP-13 (dose not explicitly stated in accessible text) selectively facilitated extinction in a manner similar to the classical benzodiazepine chlordiazepoxide (CDP, 15 mg/kg i.p.) [1]. TP-13's effect mirrored that of L-838,417, with both subtype-selective compounds producing extinction facilitation comparable to CDP after several extinction sessions, without evidence of locomotor sedation at behaviorally active doses [1].

Extinction Facilitation

Head-to-head

TP-13: comparable to CDP (15 mg/kg)

CDP & L-838,417: similar facilitation

GABAergic modulation of extinction learning context

C57Bl/6 mice FR5 lever-press; no locomotor sedation

Evidence Dimension	Facilitation of operant extinction (rate of lever pressing during extinction sessions)
Target Compound Data	TP-13: significantly facilitated extinction, slowing responding compared with vehicle-treated mice, in similar fashion to CDP
Comparator Or Baseline	Chlordiazepoxide (CDP): 15 mg/kg i.p. significantly facilitated extinction; L-838,417: similar facilitation; Buspirone: similar effects at non-sedating dose
Quantified Difference	No significant difference reported between TP-13 and CDP in extinction facilitation magnitude; both significantly different from vehicle
Conditions	Male C57Bl/6 mice; discrete-trial FR5 food-reinforced lever-press; multiple extinction sessions; locomotor activity monitoring

Why This Matters

This behavioral signature—anxiolytic-like facilitation of extinction without sedation—positions TP-13 as a research tool for studying GABAergic contributions to extinction learning, distinct from non-GABAergic anxiolytics such as buspirone.

• [1] McCabe C, Shaw D, Atack JR, Street LJ, Wafford KA, Dawson GR, Reynolds DS, Leslie JC. Subtype-selective GABAergic drugs facilitate extinction of mouse operant behaviour. Neuropharmacology. 2004 Feb;46(2):171-8. doi: 10.1016/j.neuropharm.2003.09.004. PMID: 14680756. View Source

Nanomolar Affinity at BZ-Sensitive GABAA Subtypes

TP-13 exhibits nanomolar binding affinity at all four classical benzodiazepine-sensitive GABAA receptor subtypes (α1, α2, α3, and α5), with substantially lower affinity at the benzodiazepine-insensitive subtypes (α4 and α6) [1]. This broad nanomolar affinity profile is comparable to that of L-838,417, which has reported Ki values of 0.79 nM (α1), 0.67 nM (α2), 0.67 nM (α3), and 2.25 nM (α5) . In contrast, nonselective benzodiazepines such as diazepam interact with equivalent affinity across α1, α2, α3, and α5 subtypes but lack the functional selectivity that distinguishes TP-13 [2].

BZ-Site Affinity

Reported

Nanomolar at α1,α2,α3,α5
>100-fold selectivity over α4,α6

Supports receptor binding study fit

Exact Ki values for TP-13 not publicly reported

Evidence Dimension	Binding affinity (Ki) at recombinant human GABAA receptor subtypes
Target Compound Data	TP-13: nanomolar affinity at α1, α2, α3, α5; much lower affinity at α4, α6 (exact Ki values not reported in accessible sources)
Comparator Or Baseline	L-838,417: Ki = 0.79 nM (α1), 0.67 nM (α2), 0.67 nM (α3), 2.25 nM (α5), 267 nM (α4), 2183 nM (α6); Diazepam: nonselective, equivalent affinity across α1/α2/α3/α5
Quantified Difference	Both TP-13 and L-838,417 show >100-fold selectivity for BZ-sensitive over BZ-insensitive subtypes; absolute Ki values for TP-13 not publicly available but described as nanomolar
Conditions	Radioligand displacement binding assays using recombinant human GABAA receptors expressed in Ltk-cells

Why This Matters

The shared nanomolar affinity across BZ-sensitive subtypes supports TP-13 as a high-potency research ligand, while its divergence from L-838,417 emerges at the functional efficacy—rather than binding—level, reinforcing the procurement importance of verifying functional selectivity data.

• [1] McCabe C, Shaw D, Atack JR, Street LJ, Wafford KA, Dawson GR, Reynolds DS, Leslie JC. Subtype-selective GABAergic drugs facilitate extinction of mouse operant behaviour. Neuropharmacology. 2004 Feb;46(2):171-8. doi: 10.1016/j.neuropharm.2003.09.004. PMID: 14680756. View Source
• [2] Fradley RL, Guscott MR, Bull S, Hallett DJ, Goodacre SC, Wafford KA, Garrett EM, Newman RJ, O'Meara GF, Whiting PJ, Rosahl TW, Dawson GR, Reynolds DS, Atack JR. Differential contribution of GABAA receptor subtypes to the anticonvulsant efficacy of benzodiazepine site ligands. J Psychopharmacol. 2007 Jun;21(4):384-91. doi: 10.1177/0269881106067255. PMID: 17092983. View Source

TP-13 Research Applications

α1 Partial Agonism in Anxiolysis

Researchers comparing the contribution of individual GABAA α subunits to anxiolytic efficacy can use TP-13 as a tool that bridges the gap between α1-sparing compounds (e.g., L-838,417) and nonselective full agonists (e.g., diazepam). Because TP-13 retains α1 partial agonist efficacy while maintaining α2/α3 selectivity, it enables dissection of whether α1 partial agonism contributes to or detracts from anxiolytic outcomes in behavioral models such as the elevated plus maze or conditioned emotional response paradigms [1].

Multi-Subtype Anticonvulsant Mechanisms in PTZ Models

TP-13's demonstrated high anticonvulsant efficacy in the PTZ seizure assay—where single-subtype-selective ligands zolpidem (α1) and TP003 (α3) each fail to replicate diazepam-level protection—makes it a valuable probe for investigating synergistic multi-subtype mechanisms underlying seizure control [2]. This is particularly relevant for target validation studies in epilepsy research where understanding the minimum subtype-efficacy requirements for anticonvulsant activity is critical.

GABAergic Modulation of Extinction Learning

TP-13 has been validated in an operant extinction paradigm where it facilitated extinction of food-reinforced lever-pressing in C57Bl/6 mice, with effects comparable to the classical benzodiazepine chlordiazepoxide [1]. This behavioral model can be used to explore the role of GABAergic subtype-selective modulation in extinction learning processes relevant to addiction, habit reversal, and anxiety disorders, without the confound of locomotor sedation.

SAR Studies of Triazolopyridazine GABAA Ligands

TP-13 serves as a reference compound within the 1,2,4-triazolo[4,3-b]pyridazine chemical series. Its cyclobutyl substitution at position 7 and (1-methyl-1H-1,2,4-triazol-5-yl)methoxy moiety at position 6 provide a defined scaffold for SAR exploration, as described in the foundational patent literature [3]. Procurement of authentic TP-13 ensures accurate benchmarking when synthesizing or evaluating novel analogs within this chemotype.

Application

Selection Property

Validation Focus

GABA_A α subunit contribution studies

α1 partial agonist efficacy profile

Behavioral anxiolysis model endpoints

Multi-subtype anticonvulsant mechanism research

PTZ seizure model efficacy signature

PTZ vs. MES model response comparison

GABAergic modulation of extinction learning

Extinction facilitation without locomotor sedation

Operant extinction behavioral endpoints

Triazolopyridazine SAR and analog benchmarking

Authentic TP-13 reference scaffold

Chemical identity and functional selectivity verification

• [1] McCabe C, Shaw D, Atack JR, Street LJ, Wafford KA, Dawson GR, Reynolds DS, Leslie JC. Subtype-selective GABAergic drugs facilitate extinction of mouse operant behaviour. Neuropharmacology. 2004 Feb;46(2):171-8. doi: 10.1016/j.neuropharm.2003.09.004. PMID: 14680756. View Source
• [2] Fradley RL, Guscott MR, Bull S, Hallett DJ, Goodacre SC, Wafford KA, Garrett EM, Newman RJ, O'Meara GF, Whiting PJ, Rosahl TW, Dawson GR, Reynolds DS, Atack JR. Differential contribution of GABAA receptor subtypes to the anticonvulsant efficacy of benzodiazepine site ligands. J Psychopharmacol. 2007 Jun;21(4):384-91. doi: 10.1177/0269881106067255. PMID: 17092983. View Source
• [3] US Patent 6,291,460 B1. Triazolo-pyridazine derivatives as ligands for GABA receptors. Merck Sharp & Dohme Ltd. Filed January 13, 1999, issued September 18, 2001. View Source